Sodium 2-O-L-rhamnopyranosyl-4-deoxy-alpha-L-threo-hex-4-eno-pyranosiduronate

• Molecular Formula: C12H17NaO10
• Molecular Weight: 344.25 g/mol
• IUPAC Name: sodium;(2S,3R,4S)-3,4-dihydroxy-2-[(2S,3R,4R,5R,6S)-2,4,5-trihydroxy-6-methyloxan-3-yl]oxy-3,4-dihydro-2H-pyran-6-carboxylate
• InChI: InChI=1S/C12H18O10.Na/c1-3-6(14)8(16)9(11(19)20-3)22-12-7(15)4(13)2-5(21-12)10(17)18;/h2-4,6-9,11-16,19H,1H3,(H,17,18);/q;+1/p-1/t3-,4-,6-,7+,8+,9+,11-,12+;/m0./s1
• InChI Key: ZGUYXYAGTSSIIA-DUQBLKLASA-M
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)O)O[C@@H]2[C@@H]([C@H](C=C(O2)C(=O)[O-])O)O)O)O.[Na+]
• SMILES: CC1C(C(C(C(O1)O)OC2C(C(C=C(O2)C(=O)[O-])O)O)O)O.[Na+]
• synonyms: 2-O-L-rhamnopyranosyl-4-deoxy-alpha-L-threo-hex-4-enopyranosiduronate; lepidimoide

Description

Sodium 2-O-L-rhamnopyranosyl-4-deoxy-alpha-L-threo-hex-4-eno-pyranosiduronate is an organic molecular entity.

Scientific Research Applications

Hydrogenation and Catalytic Activity

Research by Selkälä, Alakurtti, and Koskinen (2001) on the hydrogenation of a sodium salt similar to Sodium 2-O-L-rhamnopyranosyl-4-deoxy-alpha-L-threo-hex-4-eno-pyranosiduronate demonstrates its potential use in chemical reactions involving hydrogenation. This study highlights the sodium salt's ability to undergo hydrogenation in water without losing the allylic hydroxyl group, providing insight into its reactivity and potential applications in organic synthesis (Selkälä, Alakurtti, & Koskinen, 2001).

Synthesis and Growth-Promoting Activity

Hirose, Endo, and Hasegawa (2004) conducted research on the synthesis of lepidimoide, a compound structurally related to Sodium 2-O-L-rhamnopyranosyl-4-deoxy-alpha-L-threo-hex-4-eno-pyranosiduronate. Their work not only simplified the production process but also highlighted the compound's growth-promoting activity in plants, indicating potential agricultural applications (Hirose, Endo, & Hasegawa, 2004).